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Introduction
HZS60 is a novel, brain-penetrant small molecule inhibitor targeting the interaction interface of

the N-methyl-D-aspartate receptor (NMDAR) and the Transient Receptor Potential Melastatin 4

(TRPM4) channel.[1][2][3] In the pathophysiology of ischemic stroke, the formation of a death

signaling complex between extrasynaptic NMDARs and TRPM4 channels plays a critical role in

promoting neuronal excitotoxicity and subsequent cell death.[1][2][3] HZS60 offers a promising

therapeutic strategy by disrupting this detrimental protein-protein interaction, thereby exhibiting

significant neuroprotective effects.[1][2][3] Preclinical studies have demonstrated its efficacy in

both in vitro and in vivo models of ischemic stroke, coupled with a favorable pharmacokinetic

profile and excellent brain permeability.[1][2][3]

These application notes provide detailed protocols for utilizing HZS60 in key experimental

models of ischemic stroke to assess its neuroprotective efficacy and mechanism of action.
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In Vivo Pharmacokinetic Profile of HZS60 in Rats
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Parameter
Route of
Administration

Dose Value Units

Cmax Intravenous (IV) 2 mg/kg 1205.3 ± 156.4 ng/mL

Oral (PO) 10 mg/kg 356.7 ± 45.2 ng/mL

Tmax Intravenous (IV) 2 mg/kg 0.08 h

Oral (PO) 10 mg/kg 0.5 h

t1/2 Intravenous (IV) 2 mg/kg 2.8 ± 0.5 h

Oral (PO) 10 mg/kg 3.5 ± 0.7 h

AUC(0-t) Intravenous (IV) 2 mg/kg 1895.6 ± 234.1 hng/mL

Oral (PO) 10 mg/kg 1543.8 ± 189.7 hng/mL

Bioavailability

(F%)
Oral (PO) 10 mg/kg 32.6 %

Brain Penetration

(Brain/Plasma

Ratio at 2h)

Intraperitoneal

(IP)
10 mg/kg 1.2

Data presented are hypothetical and structured for illustrative purposes based on qualitative

descriptions from search results. Actual values should be obtained from the primary publication.

Signaling Pathway
The neuroprotective effect of HZS60 is mediated by the disruption of the excitotoxic signaling

cascade initiated by the interaction of extrasynaptic NMDARs and TRPM4 channels. This

interaction inhibits the pro-survival ERK1/2 and CREB signaling pathways. By inhibiting the

NMDAR/TRPM4 interaction, HZS60 restores the phosphorylation of ERK1/2 and CREB,

promoting neuronal survival.
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Caption: HZS60 signaling pathway in neuroprotection.

Experimental Protocols
In Vitro Neuroprotection Assay: Oxygen-Glucose
Deprivation/Reoxygenation (OGD/R)
This protocol details an in vitro model of ischemia in primary cortical neurons.

Experimental Workflow:
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1. Culture Primary Cortical Neurons
(DIV 9-14)

2. Pre-treat with HZS60 or Vehicle
(e.g., 10 µM for 2 hours)

3. Induce OGD:
- Replace medium with glucose-free BSS

- Place in hypoxia chamber (95% N2, 5% CO2)
- Incubate for 90 minutes

4. Reoxygenation:
- Return to normoxic incubator

- Replace with normal culture medium
(containing HZS60 or vehicle)

5. Incubate for 24 hours

6. Assess Neuronal Viability
(e.g., LDH Assay)

Click to download full resolution via product page

Caption: Workflow for the OGD/R experiment.

Materials:

Primary cortical neurons (embryonic day 18 rat or mouse)

Neurobasal medium with B27 supplement, L-glutamine, and penicillin/streptomycin

Poly-D-lysine coated culture plates
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HZS60 (dissolved in a suitable solvent, e.g., DMSO)

Glucose-free Balanced Salt Solution (BSS): 116 mM NaCl, 5.4 mM KCl, 0.8 mM MgSO4, 1

mM NaH2PO4, 26.2 mM NaHCO3, 1.8 mM CaCl2, pH 7.4

Hypoxia chamber (e.g., with 95% N2, 5% CO2)

Lactate Dehydrogenase (LDH) cytotoxicity assay kit

Procedure:

Cell Culture: Plate primary cortical neurons on poly-D-lysine coated plates and culture for 9-

14 days in vitro (DIV).

HZS60 Treatment: Pre-incubate the neurons with the desired concentrations of HZS60 or

vehicle control for 2 hours.

Oxygen-Glucose Deprivation:

Wash the cells twice with glucose-free BSS pre-warmed to 37°C.

Add fresh glucose-free BSS to the wells.

Place the culture plates in a hypoxia chamber at 37°C for 90 minutes.

Reoxygenation:

Remove the plates from the hypoxia chamber.

Replace the glucose-free BSS with the original, pre-conditioned culture medium

(containing HZS60 or vehicle).

Return the plates to a standard cell culture incubator (37°C, 5% CO2) for 24 hours.

Assessment of Cell Viability:

Collect the cell culture supernatant.
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Perform the LDH assay according to the manufacturer's instructions to quantify neuronal

cell death.[4][5][6]

In Vitro Neuroprotection Assay: NMDA-Induced
Excitotoxicity
This protocol assesses the ability of HZS60 to protect neurons from glutamate-induced

excitotoxicity.

Experimental Workflow:

1. Culture Primary Cortical Neurons
(DIV 9-14)

2. Pre-treat with HZS60 or Vehicle
(e.g., 10 µM for 30 minutes)

3. Induce Excitotoxicity:
- Add NMDA (e.g., 30 µM) to the culture medium

- Incubate for 10-30 minutes

4. Washout:
- Remove NMDA-containing medium

- Wash twice with fresh medium

5. Incubate for 20-24 hours
(in the presence of HZS60 or vehicle)

6. Assess Neuronal Viability
(e.g., LDH Assay)

Click to download full resolution via product page
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Caption: Workflow for the NMDA-induced excitotoxicity assay.

Materials:

Primary cortical neurons (as above)

HZS60

N-methyl-D-aspartate (NMDA)

Glycine (co-agonist for NMDA receptors)

LDH cytotoxicity assay kit

Procedure:

Cell Culture: Culture primary cortical neurons for 9-14 DIV.

HZS60 Treatment: Pre-incubate the neurons with HZS60 or vehicle for 30 minutes.

NMDA Treatment: Add NMDA (e.g., 30 µM) and glycine (e.g., 10 µM) to the culture medium

and incubate for 10-30 minutes at 37°C.

Washout: Remove the NMDA-containing medium and wash the cells twice with fresh, pre-

warmed culture medium.

Incubation: Add fresh culture medium (containing HZS60 or vehicle) and incubate for 20-24

hours.

Assessment of Cell Viability: Perform the LDH assay on the culture supernatant to quantify

cell death.[4][5][6]

In Vivo Neuroprotection Assay: Middle Cerebral Artery
Occlusion (MCAO) in Rats
This protocol describes a widely used in vivo model of focal cerebral ischemia.

Experimental Workflow:
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1. Anesthetize Rat

2. Expose Carotid Arteries

3. Induce MCAO:
- Insert filament into internal carotid artery

- Advance to occlude middle cerebral artery
- Occlusion for 90-120 minutes

4. Administer HZS60 or Vehicle
(e.g., intraperitoneally at the onset of reperfusion)

Treatment

5. Reperfusion:
- Withdraw the filament

6. Post-operative Care and Neurological Scoring
(e.g., at 24 and 48 hours)

7. Sacrifice and Brain Tissue Analysis:
- Infarct volume measurement (TTC staining)

- Western blot for p-ERK/p-CREB

Click to download full resolution via product page

Caption: Workflow for the MCAO experiment in rats.

Materials:

Male Sprague-Dawley rats (250-300g)

Anesthetic (e.g., isoflurane)

Surgical instruments
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Nylon monofilament (e.g., 4-0) with a rounded tip

HZS60

2,3,5-triphenyltetrazolium chloride (TTC)

Western blot reagents

Procedure:

Anesthesia and Surgery: Anesthetize the rat and perform a midline neck incision to expose

the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery

(ICA).[7][8]

MCAO Induction:

Ligate the ECA.

Insert a nylon monofilament through the ECA stump into the ICA until it occludes the origin

of the middle cerebral artery (MCA).[7][8]

Maintain the occlusion for 90-120 minutes.

HZS60 Administration: Administer HZS60 or vehicle (e.g., intraperitoneally) at a

predetermined time point, typically at the onset of reperfusion.

Reperfusion: Withdraw the filament to allow blood flow to resume.

Post-operative Care: Suture the incision and allow the animal to recover. Monitor for any

adverse effects.

Neurological Assessment: Evaluate neurological deficits at 24 and 48 hours post-MCAO

using a standardized scoring system (e.g., Bederson's scale).

Tissue Analysis:

At the end of the experiment, sacrifice the animals and perfuse the brains.
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Infarct Volume: Slice the brain and stain with TTC to visualize the infarct area. The healthy

tissue will stain red, while the infarcted tissue will remain white. Quantify the infarct

volume.[8]

Western Blot: Dissect the peri-infarct cortex and perform Western blot analysis to measure

the levels of phosphorylated ERK1/2 and CREB to confirm the mechanism of action of

HZS60.[9][10][11][12][13]

Western Blot for p-ERK and p-CREB
This protocol is for analyzing the activation of pro-survival signaling pathways in brain tissue

from the MCAO model.

Procedure:

Protein Extraction: Homogenize the peri-infarct brain tissue in RIPA buffer with protease and

phosphatase inhibitors.

Protein Quantification: Determine the protein concentration using a BCA assay.

SDS-PAGE: Separate 20-30 µg of protein per sample on a 10% SDS-polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary

antibodies against phospho-ERK1/2, total ERK1/2, phospho-CREB, total CREB, and a

loading control (e.g., β-actin).

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-

conjugated secondary antibodies for 1 hour at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.
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Quantification: Quantify the band intensities using densitometry software and normalize the

phosphorylated protein levels to the total protein levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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